molecular formula C10H20N2O4S2 B12794978 Aziridine, 1,1'-(1,4-butanediylbis(sulfonyl))bis(2-methyl- CAS No. 64332-86-1

Aziridine, 1,1'-(1,4-butanediylbis(sulfonyl))bis(2-methyl-

Cat. No.: B12794978
CAS No.: 64332-86-1
M. Wt: 296.4 g/mol
InChI Key: QYBGKWIZTAWYMK-UHFFFAOYSA-N
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Description

NIOSH/CM8872000 is a compound listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides essential information about workplace chemicals and their hazards, helping workers, employers, and occupational health professionals recognize and control chemical hazards in the workplace .

Preparation Methods

The preparation methods for NIOSH/CM8872000 involve various synthetic routes and reaction conditions. The NIOSH Manual of Analytical Methods (NMAM) provides detailed procedures for the synthesis and analysis of this

Properties

CAS No.

64332-86-1

Molecular Formula

C10H20N2O4S2

Molecular Weight

296.4 g/mol

IUPAC Name

2-methyl-1-[4-(2-methylaziridin-1-yl)sulfonylbutylsulfonyl]aziridine

InChI

InChI=1S/C10H20N2O4S2/c1-9-7-11(9)17(13,14)5-3-4-6-18(15,16)12-8-10(12)2/h9-10H,3-8H2,1-2H3

InChI Key

QYBGKWIZTAWYMK-UHFFFAOYSA-N

Canonical SMILES

CC1CN1S(=O)(=O)CCCCS(=O)(=O)N2CC2C

Origin of Product

United States

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